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molecular formula C13H18BrNO2 B8737843 N-{4-[(5-Bromopentyl)oxy]phenyl}acetamide CAS No. 61270-22-2

N-{4-[(5-Bromopentyl)oxy]phenyl}acetamide

Cat. No. B8737843
CAS RN: 61270-22-2
M. Wt: 300.19 g/mol
InChI Key: OPPOAUGDOQBYLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08207222B2

Procedure details

A solution of N-(4-hydroxyphenyl)-acetamide (paracetamol) (1) (1.50 g, 0.01 mol) and 1,5-dibromopentane (9) (10.0 ml) in ethyl methyl ketone (25.0 ml) containing potassium carbonate (5.0 g) was stirred for 8 hr at room temperature. The reaction mixture was filtered, residue washed with ethyl methyl ketone and solvent evaporated under reduced pressure to get the residue. The residue was dissolved in chloroform (200.0 ml), washed with 5% sodium hydroxide solution (3×100 ml), water (3×50 ml), dried, filtered and crystallized from methanol to get the desired product N-[4-(5-bromo-pentoxy)-phenyl]-acetamide (11) (2.15 g, 72.15%), mp 110-111° C.
Name
N-(4-hydroxyphenyl)-acetamide
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
1,5-dibromopentane
Quantity
10 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethyl methyl ketone
Quantity
25 mL
Type
solvent
Reaction Step One
Name
chloroform
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
N-[4-(5-bromo-pentoxy)-phenyl]-acetamide
Yield
72.15%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:4][CH:3]=1.[Br:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.C(=O)([O-])[O-].[K+].[K+]>CC(CC)=O.C(Cl)(Cl)Cl>[Br:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][O:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:6][CH:7]=1 |f:2.3.4|

Inputs

Step One
Name
N-(4-hydroxyphenyl)-acetamide
Quantity
1.5 g
Type
reactant
Smiles
OC1=CC=C(C=C1)NC(C)=O
Name
1,5-dibromopentane
Quantity
10 mL
Type
reactant
Smiles
BrCCCCCBr
Name
potassium carbonate
Quantity
5 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
ethyl methyl ketone
Quantity
25 mL
Type
solvent
Smiles
CC(=O)CC
Step Two
Name
chloroform
Quantity
200 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for 8 hr at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
WASH
Type
WASH
Details
residue washed with ethyl methyl ketone and solvent
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to get the residue
WASH
Type
WASH
Details
washed with 5% sodium hydroxide solution (3×100 ml), water (3×50 ml)
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
crystallized from methanol

Outcomes

Product
Details
Reaction Time
 8 h
Name
N-[4-(5-bromo-pentoxy)-phenyl]-acetamide
Type
product
Smiles
BrCCCCCOC1=CC=C(C=C1)NC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.15 g
YIELD: PERCENTYIELD 72.15%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.